Cas no 77532-94-6 (4-Chloro-2-cyanocinnamic acid)

• Product Name: 4-Chloro-2-cyanocinnamic acid
• CAS No: 77532-94-6
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 4948989
• Update Time: 2025-11-01

4-Chloro-2-cyanocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyanocinnamic acid

• Inchi： 1S/C10H6ClNO2/c11-9-3-1-7(2-4-10(13)14)8(5-9)6-12/h1-5H,(H,13,14)/b4-2+
• InChI Key： CUIZHZDTLJKDBH-DUXPYHPUSA-N
• SMILES： ClC1C=CC(/C=C/C(=O)O)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 4-Chloro-2-cyanocinnamic acid

4-Chloro-2-cyanocinnamic Acid (CAS 77532-94-6): Properties, Applications, and Market Insights

4-Chloro-2-cyanocinnamic acid (CAS 77532-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This cyanocinnamic acid derivative features a unique molecular structure combining a chloro-substituted aromatic ring with a cyano group and a carboxylic acid functionality, making it valuable for diverse synthetic applications.

The compound's molecular formula is C₁₀H₆ClNO₂, with a molecular weight of 207.61 g/mol. Its structural features include: a chloro group at the 4-position, a cyano group at the 2-position, and a cinnamic acid backbone. These functional groups contribute to its reactivity and make it particularly useful as a building block in organic synthesis.

Recent studies highlight the growing importance of 4-Chloro-2-cyanocinnamic acid in medicinal chemistry. Researchers are exploring its potential as: a precursor for kinase inhibitors, a scaffold for anticancer agents, and a component in photoactive materials. The compound's electron-withdrawing groups (chloro and cyano) influence its electronic properties, making it interesting for applications in organic electronics and photovoltaics.

In pharmaceutical applications, this cinnamic acid derivative serves as: an intermediate in the synthesis of various bioactive molecules. Its structural features allow for diverse chemical modifications, enabling the creation of compound libraries for drug discovery. The global market for specialty chemical intermediates like 4-Chloro-2-cyanocinnamic acid is projected to grow at a CAGR of 6.2% from 2023 to 2030, driven by increasing R&D investment in pharmaceutical and material science sectors.

The synthesis of 4-Chloro-2-cyanocinnamic acid typically involves: Knoevenagel condensation of appropriate benzaldehyde derivatives with cyanoacetic acid, followed by selective chlorination. Recent advances in green chemistry have led to improved synthetic routes with higher yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

Analytical characterization of CAS 77532-94-6 includes: HPLC purity analysis (>98%), NMR spectroscopy (confirming the 1H and 13C chemical shifts), and mass spectrometry (verifying the molecular ion peak). These quality control measures ensure the compound meets the stringent requirements of research and industrial applications.

Storage and handling recommendations for 4-Chloro-2-cyanocinnamic acid include: protection from light in amber glass containers, storage at 2-8°C under inert atmosphere, and use in well-ventilated areas. While not classified as hazardous under standard conditions, proper laboratory safety protocols should always be followed when handling this chemical.

Emerging applications of this compound include: its use in metal-organic frameworks (MOFs) for gas storage, as a ligand in catalytic systems, and in the development of novel fluorescent probes. These cutting-edge applications demonstrate the versatility of cyanocinnamic acid derivatives in modern chemistry.

The global supply chain for 4-Chloro-2-cyanocinnamic acid primarily sources from specialized chemical manufacturers in North America, Europe, and Asia. Recent market trends show increased demand from contract research organizations (CROs) and academic institutions engaged in drug discovery programs.

Future research directions for CAS 77532-94-6 may explore: its potential in biodegradable materials, its role in energy storage systems, and its application in targeted drug delivery platforms. The compound's unique structural features continue to inspire innovative applications across multiple scientific disciplines.

For researchers considering 4-Chloro-2-cyanocinnamic acid for their projects, key considerations include: purity requirements (typically 95-99%), scale of synthesis (milligram to kilogram quantities), and specific functionalization needs. Many suppliers now offer custom synthesis services to meet specialized research demands.

Environmental and regulatory aspects of cyanocinnamic acid derivatives are becoming increasingly important. While 4-Chloro-2-cyanocinnamic acid is not currently subject to stringent regulations, manufacturers are adopting greener production methods in anticipation of evolving environmental policies and consumer demand for sustainable chemicals.

In analytical chemistry applications, this compound has shown utility as: a matrix in MALDI-TOF mass spectrometry for certain classes of molecules, a standard for method development, and a reference material for spectroscopic studies. These applications leverage the compound's well-defined spectral properties.

The price range for 4-Chloro-2-cyanocinnamic acid varies significantly based on: purity grade (research grade vs. analytical standard), quantity ordered, and supplier location. Current market prices range from $50-$300 per gram for high-purity material, with bulk discounts available for larger quantities.

Recent patent literature reveals growing interest in chloro-cyanocinnamic acid derivatives, with applications spanning: organic light-emitting diodes (OLEDs), photovoltaic materials, and bioactive compounds. This intellectual property activity indicates the compound's commercial potential in advanced technologies.

For laboratories working with CAS 77532-94-6, proper waste disposal methods should follow local regulations for organic compounds. While the compound doesn't present significant environmental hazards, responsible disposal practices are essential for maintaining sustainable research operations.